Cas no 1019016-07-9 (6-bromo-8-fluoro-4-hydroxyquinoline-3-carboxylic acid)

• Product Name: 6-bromo-8-fluoro-4-hydroxyquinoline-3-carboxylic acid
• CAS No: 1019016-07-9
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• CID: 4567659
• PubChem ID: 4306835
• Update Time: 2025-09-23

6-bromo-8-fluoro-4-hydroxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-fluoro-4-hydroxyquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 6-bromo-8-fluoro-4-hydroxy-
• 1019016-07-9
• EN300-64420
• F88379
• 6-bromo-8-fluoro-4-hydroxyquinoline-3-carboxylicacid
• 6-bromo-8-fluoro-4-oxo-1H-quinoline-3-carboxylic Acid
• Z1259161901
• AKOS005141835

• Inchi： 1S/C10H5BrFNO3/c11-4-1-5-8(7(12)2-4)13-3-6(9(5)14)10(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key： JQJQQEWGNXPSQV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2F)C(O)=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 284.94368g/mol
• Monoisotopic Mass: 284.94368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.05g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 403.8±45.0 °C at 760 mmHg
• Flash Point: 198.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-bromo-8-fluoro-4-hydroxyquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)